1-(1-cyclopropyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride
Description
1-(1-cyclopropyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride, also known as CPT, is a synthetic molecule that has a wide range of applications in scientific research. CPT is a small, lipophilic molecule that is easily soluble in water, making it an ideal candidate for use in experiments involving aqueous solutions. CPT has been studied for its potential to interact with proteins, enzymes, and other macromolecules, making it a valuable tool for researchers in a variety of fields.
Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-cyclopropyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride involves the reaction of cyclopropyl azide with propargylamine followed by reduction of the resulting alkyne with hydrogen gas in the presence of a palladium catalyst. The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt of the final product.", "Starting Materials": [ "Cyclopropyl azide", "Propargylamine", "Hydrogen gas", "Palladium catalyst", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopropyl azide is reacted with propargylamine in the presence of a copper catalyst to form the corresponding alkyne.", "Step 2: The alkyne is reduced with hydrogen gas in the presence of a palladium catalyst to form the corresponding amine.", "Step 3: The amine is reacted with hydrochloric acid to form the hydrochloride salt of 1-(1-cyclopropyl-1H-1,2,3-triazol-4-yl)methanamine." ] } | |
CAS RN |
2694729-21-8 |
Molecular Formula |
C6H11ClN4 |
Molecular Weight |
174.6 |
Purity |
95 |
Origin of Product |
United States |
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